Cas no 115459-65-9 ((S)-Glycidyl 4-nitrobenzoate)

• Product Name: (S)-Glycidyl 4-nitrobenzoate
• CAS No: 115459-65-9
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 150803
• PubChem ID: 24858095
• Update Time: 2025-09-23

(S)-Glycidyl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranemethanol,2-(4-nitrobenzoate), (2S)-
• (2S)-2-Oxiranylmethyl 4-nitrobenzoate
• (2S)-(+)-glycidyl-4-nitrobenzoate
• (S)-glycidyl 4-nitrobenzoate
• 4-Nitro-benzoesaeure-((S)-2,3-epoxy-propylester)
• 4-Nitro-benzoesaeure-sec-butylamid
• 4-nitro-benzoic acid sec-butylamide
• 4-nitro-benzoic acid-((S)-2,3-epoxy-propyl ester)
• N-1-methylpropyl-4-nitrobenzamide
• N-butan-2-yl-4-nitro-benzamide
• N-sec-butyl-4-nitrobenzamide
• N-sek.-Butyl-4-nitro-benzamid
• S(+)-glycidyl-4-nitrobenzoate
• Ccris 6396
• Brn 0087687
• (S)-(+)-GLYCIDYL-4-NITROBENZOATE
• (2S)-(+)-Glycidyl 4-nitr0benzoate
• (2S)-(+)-GLYCIDYL 4-NITROBENZOATE
• 4-nitrobenzoate,(s)-oxiranemethano
• 2,3-EPOXYPROPYLESTER-4-NITROBENZOATE
• Oxiranemethanol, 4-nitrobenzoate, (S)-
• (S)-(+)-Oxirane-2-methanol 4-nitrobenzoate
• 4-17-00-01007 (Beilstein Handbook Reference)
• Oxiranemethanol, 4-nitrobenzoate, (R)-
• AKOS015889182
• 115459-65-9
• 106268-95-5
• J-003291
• SCHEMBL3035601
• (2S)-(+)-Glycidyl 4-nitrobenzoate,98%
• UNII-45LBL78MB2
• (2R)-(-)-(2,3-Epoxypropylester)-4-nitrobenzoate
• 45LBL78MB2
• UNII-F9VQW99PJV
• BRN 5278590
• NS00123599
• (S)-(4-NITROBENZOYLOXYMETHYL)OXIRANE
• Glycidyl 4-nitrobenzoate, (S)-
• F9VQW99PJV
• (2S)-(+)-Glycidyl 4-nitrobenzoate, 98%
• [(2S)-oxiran-2-yl]methyl 4-nitrobenzoate
• Glycidyl 4-nitrobenzoate, (R)-
• CCRIS 6395
• (R)-(-)-Glycidyl 4-nitrobenzoate
• DTXSID80909966
• (S)-oxiran-2-ylmethyl 4-nitrobenzoate
• GLYCIDYL 4-NITROBENZOATE, (+)-
• (2S)-(+)-(2,3-Epoxypropylester)-4-nitrobenzoate
• (R)-Glycidyl 4-nitrobenzoate
• Q27894605
• (S)-(+)-Glycidyl 4-nitrobenzoate
• (S)-Glycidyl 4-nitrobenzoate

• MDL： MFCD00064490
• Inchi： 1S/C10H9NO5/c12-10(16-6-9-5-15-9)7-1-3-8(4-2-7)11(13)14/h1-4,9H,5-6H2/t9-/m0/s1
• InChI Key： MUWIANZPEBMVHH-VIFPVBQESA-N
• SMILES： O1C[C@H]1COC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.04807
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Color/Form: crystal
• Melting Point: 60-62 °C (lit.)
• PSA: 81.97
• Solubility: Not determined
• Optical Activity: [α]19/D +37°, c = 1.08 in chloroform

(S)-Glycidyl 4-nitrobenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-21
• RTECS：RR0511020
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on (S)-Glycidyl 4-nitrobenzoate

Recent Advances in the Application of (S)-Glycidyl 4-nitrobenzoate (CAS: 115459-65-9) in Chemical Biology and Pharmaceutical Research

(S)-Glycidyl 4-nitrobenzoate (CAS: 115459-65-9) is a chiral epoxide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical synthesis. This compound serves as a key intermediate in the preparation of various biologically active molecules, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have highlighted its utility in asymmetric synthesis, where its enantiomeric purity and reactivity profile make it an attractive building block for complex molecular architectures.

One of the most notable advancements in the use of (S)-Glycidyl 4-nitrobenzoate is its role in the synthesis of protease inhibitors. Researchers have demonstrated its effectiveness in the construction of epoxyketone-based inhibitors, which target the 20S proteasome. These inhibitors have shown promise in the treatment of various cancers, including multiple myeloma and mantle cell lymphoma. The compound's ability to form stable covalent adducts with the active site threonine residues of the proteasome has been a focal point of recent investigations.

In addition to its therapeutic applications, (S)-Glycidyl 4-nitrobenzoate has been employed in the development of novel analytical methods. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a chiral derivatizing agent for the enantioseparation of amino acids and other biologically relevant compounds. This application leverages the compound's ability to form diastereomeric derivatives that can be easily separated using conventional chromatographic techniques, thereby enabling more accurate stereochemical analysis.

Recent synthetic methodology developments have also expanded the utility of (S)-Glycidyl 4-nitrobenzoate. A team at MIT developed a novel continuous flow process for its production, which significantly improved yield and enantiomeric excess compared to traditional batch methods. This technological advancement addresses previous challenges in large-scale production, making the compound more accessible for both research and industrial applications.

The safety profile and pharmacokinetic properties of derivatives containing the (S)-Glycidyl 4-nitrobenzoate moiety have been the subject of recent preclinical studies. While the parent compound itself is primarily used as an intermediate, its metabolites and derivatives have shown favorable absorption and distribution characteristics in animal models. However, researchers caution that the reactive epoxide group requires careful consideration in drug design to minimize potential off-target effects.

Looking forward, the unique chemical properties of (S)-Glycidyl 4-nitrobenzoate continue to inspire new applications. Current research directions include its incorporation into targeted drug delivery systems and its use as a molecular scaffold for the development of covalent protein degraders (PROTACs). As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in pharmaceutical innovation.